Cas no 30031-63-1 (1,2-Ethanediol,1-oxiranyl-, 2-methanesulfonate, [S-(R*,R*)]- (9CI))

• Product Name: 1,2-Ethanediol,1-oxiranyl-, 2-methanesulfonate, [S-(R*,R*)]- (9CI)
• CAS No: 30031-63-1
• MF: C₅H₁₀O₅S
• MW: 182.194900989532
• CID: 316400
• PubChem ID: 161653
• Update Time: 2025-04-19

1,2-Ethanediol,1-oxiranyl-, 2-methanesulfonate, [S-(R*,R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol,1-oxiranyl-, 2-methanesulfonate, [S-(R*,R*)]- (9CI)
• [(2S)-2-hydroxy-2-[(2S)-oxiran-2-yl]ethyl] methanesulfonate
• DTXSID90184101
• (2s,3s)-1,2-epoxy-3,4-butanediol 4-methanesulfonate
• (2S,3S)-3,4-Epoxy-2-hydroxybutyl methanesulfonate
• (S-(R*,R*))-1-Oxiranyl-1,2-ethanediol 2-methanesulfonate
• 1,2-Ethanediol, 1-oxiranyl-, 2-methanesulfonate, (S-(R*,R*))-
• 30031-63-1

• Inchi： 1S/C5H10O5S/c1-11(7,8)10-2-4(6)5-3-9-5/h4-6H,2-3H2,1H3/t4-,5-/m0/s1
• InChI Key： RWHFAHDZGBOUSK-WHFBIAKZSA-N
• SMILES： S(C)(=O)(=O)OC[C@@H]([C@@H]1CO1)O

Computed Properties

• Exact Mass: 182.0249
• Monoisotopic Mass: 182.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.502
• Boiling Point: 391.6°Cat760mmHg
• Flash Point: 190.6°C
• Refractive Index: 1.521
• PSA: 76.13